2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide
• InChI: InChI=1S/C11H23N3O/c1-8(2)10(12)11(15)13-7-9-5-4-6-14(9)3/h8-10H,4-7,12H2,1-3H3,(H,13,15)/t9-,10?/m0/s1
• InChI Key: AWKZFUDBIYSRKO-RGURZIINSA-N
• Isomeric SMILES: CC(C)C(C(=O)NC[C@@H]1CCCN1C)N
• Canonical SMILES: CC(C)C(C(=O)NCC1CCCN1C)N

Description

2-Amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide is a chiral small molecule characterized by:

• Core structure: A butanamide backbone with a 2-amino-3-methyl substitution.
• Substituent: An (S)-configured 1-methylpyrrolidin-2-ylmethyl group attached to the amide nitrogen.
• Stereochemistry: The (2S) configuration in the pyrrolidine ring and the amino group’s spatial arrangement are critical for its biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide typically involves multiple steps. One common method includes the reaction of 2-amino-3-methylbutanoic acid with 1-methylpyrrolidine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using techniques such as recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, where the amino group is replaced by other functional groups using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines or alcohols.

Substitution: Alkylated derivatives.

Scientific Research Applications

2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity and specificity are essential to understand its effects fully .

Comparison with Similar Compounds

Structural Analogs from Pharmacopeial Reports (PF 43(1), 2017)

lists process impurities structurally analogous to the target compound. Key comparisons include:

Compound ID	Key Structural Differences	Pharmacological Relevance	Reference
Impurity a	(S)-N-[(2S,4S,5S)-5-Amino-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide	Increased hydrophilicity due to hydroxy and diphenyl groups; likely reduced blood-brain barrier penetration compared to the target compound
Impurity m	(R)-N-[(2S,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide	Enhanced steric bulk from phenoxyacetamido groups; may interfere with target binding affinity
Impurity n	(S)-N-[(2R,4R,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-[2-oxotetrahydropyrimidin-1(2H)-yl]butanamide	Altered stereochemistry (2R,4R) reduces compatibility with chiral enzyme active sites

Key Observations :

• Stereochemical variations (e.g., 2R vs. 2S) in impurities correlate with diminished activity in receptor-binding assays .
• Hydrophobic substituents (e.g., diphenylhexane) in impurities may enhance plasma protein binding but reduce solubility.

Pharmaceutical Compositions from Patent Literature (European Patent Bulletin, 2024)

describes (2S)-2-[(4R)-2-oxo-4-propyltetrahydro-1H-pyrrol-1-yl]butanamide , a compound with:

• Shared features : Butanamide backbone and pyrrolidine ring.
• Key differences :
  • Propyl group at the pyrrolidine 4-position (vs. methyl in the target compound).
  • 2-oxo modification on the pyrrolidine ring.

Comparative Analysis :

• Lipophilicity : The 4-propyl group increases logP by ~0.8 units, enhancing membrane permeability but risking hepatotoxicity .
• Metabolic Stability: The 2-oxo group may reduce susceptibility to cytochrome P450 oxidation compared to the target compound’s amino group.

Eletriptan and Related Compounds (Pharmacopeial Forum, 2017)

highlights Eletriptan Hydrobromide and its analogs, which share the (1-methylpyrrolidin-2-yl)methyl motif:

Compound	Structural Features	Therapeutic Use
Eletriptan Hydrobromide	Indole core with sulfonylvinyl and pyrrolidinylmethyl groups	Serotonin 5-HT1B/1D receptor agonist (migraine treatment)
Eletriptan Related Compound B	Bromo-indole substitution; lacks sulfonylvinyl group	Inactive metabolite with no receptor affinity

Comparison with Target Compound :

• Receptor Specificity: The target compound’s amino-butylamide chain may favor kinase or protease inhibition over serotonin receptor activity.
• Metabolic Pathways: Eletriptan undergoes sulfoxidation, whereas the target compound’s amino group may undergo deamination or conjugation .

Biological Activity

2-Amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide, also known by its CAS number 1401664-78-5, is a compound of interest in pharmaceutical and biochemical research due to its potential biological activities. This article provides an overview of its biological properties, including antibacterial, antioxidant, and enzyme inhibition activities, supported by data tables and relevant case studies.

• Molecular Formula : C₁₀H₂₁N₃O
• Molecular Weight : 199.29 g/mol
• Purity : Minimum 95% .

1. Antibacterial Activity

The compound has been evaluated for its antibacterial properties against various bacterial strains. A study reported that complexes derived from 2-amino-3-methyl-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]butanamide exhibited significant antibacterial activity.

Compound	Bacterial Strain	Zone of Inhibition (mm)
Complex 1	K. pneumoniae	16
Complex 1	Streptococcus	18
Complex 2	K. pneumoniae	9
Complex 2	Streptococcus	16

These results indicate that the compound's derivatives can be comparable to standard antibiotics such as cefixime and azithromycin .

2. Antioxidant Activity

Antioxidant capacity was assessed using DPPH and ABTS assays. The following table summarizes the findings:

Compound	IC50 (μg/mL) DPPH	IC50 (μg/mL) ABTS
Complex 1	150.88	199.10
Standard Ascorbic Acid	<50	<50

While the compound showed promising antioxidant activity, it was noted that its efficiency was lower than that of standard ascorbic acid, suggesting further exploration of its derivatives is warranted .

3. Enzyme Inhibition Studies

Enzyme inhibition studies were conducted to evaluate the potential of the compound as an acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitor.

Enzyme	IC50 (μg/mL)
AChE	0.95
BChE	0.87

These values indicate that the compound has a strong inhibitory effect on both enzymes, making it a candidate for further research in neuropharmacology .

Case Study: Antibacterial Efficacy

In a recent study examining the antibacterial efficacy of metal complexes involving this compound, it was found that certain derivatives displayed superior activity against gram-positive and gram-negative bacteria. The study emphasized the role of structural modifications in enhancing biological activity.

Case Study: Neuroprotective Potential

Another investigation focused on the neuroprotective effects of this compound through its inhibition of AChE and BChE. The findings suggest potential applications in treating neurodegenerative disorders like Alzheimer's disease.